[2-Oxo-2-(4-piperidin-1-ylsulfonylphenyl)ethyl] 6-chloropyridine-3-carboxylate

• IUPAC Name: [2-oxo-2-(4-piperidin-1-ylsulfonylphenyl)ethyl] 6-chloropyridine-3-carboxylate
• InChI: InChI=1S/C19H19ClN2O5S/c20-18-9-6-15(12-21-18)19(24)27-13-17(23)14-4-7-16(8-5-14)28(25,26)22-10-2-1-3-11-22/h4-9,12H,1-3,10-11,13H2
• InChI Key: NQUMWBMTWYXXAP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)COC(=O)C3=CN=C(C=C3)Cl
• Molecular Formula: C19H19ClN2O5S
• Molecular Weight: 422.9 g/mol

Description

The compound contains a piperidine ring, which is a common structure in many pharmaceuticals. Piperidine derivatives have been utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Molecular Structure Analysis

The compound contains a piperidine ring, a sulfonyl group, and a pyridine ring. The piperidine ring is a six-membered ring with one nitrogen atom and five carbon atoms. The sulfonyl group is a functional group that is often involved in binding to proteins and other biological targets.

Chemical Reactions Analysis

Piperidine derivatives can undergo a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Mechanism of Action

The mechanism of action of piperidine derivatives can vary widely depending on the specific compound and its targets. Some piperidine derivatives have been found to exhibit antiproliferation and antimetastatic effects on various types of cancers.

Future Directions

Piperidine derivatives are a pivotal cornerstone in the production of drugs. Future research may focus on developing new synthesis methods for piperidine derivatives, exploring their biological activities, and optimizing their properties for therapeutic applications.